Cas no 51572-54-4 (Methyl 1-Bromocyclopentane-1-carboxylate)

• Product Name: Methyl 1-Bromocyclopentane-1-carboxylate
• CAS No: 51572-54-4
• MF: C₇H₁₁BrO₂
• MW: 207.065041780472
• CID: 1015778
• PubChem ID: 12531340
• Update Time: 2025-05-20

Methyl 1-Bromocyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-BROMO-CYCLOPENTANECARBOXYLIC ACID METHYL ESTER
• methyl 1-bromocyclopentane-1-carboxylate
• methyl 1-bromocyclopentanecarboxylate
• MFCD13192148
• YGWINKVROAENAL-UHFFFAOYSA-N
• Methyl1-Bromocyclopentanecarboxylate
• BCA57254
• Cyclopentanecarboxylic acid, 1-bromo-, methyl ester
• CS-0038233
• 51572-54-4
• W12602
• 1-bromocyclopentanecarboxylic acid methyl ester
• AKOS023402571
• DB-370677
• AS-55034
• SCHEMBL1606853
• EN300-138596
• 1-bromo-1-methoxycarbonylcyclopentane
• DTXSID30501530
• Methyl 1-Bromocyclopentane-1-carboxylate

• MDL： MFCD13192148
• Inchi： 1S/C7H11BrO2/c1-10-6(9)7(8)4-2-3-5-7/h2-5H2,1H3
• InChI Key： YGWINKVROAENAL-UHFFFAOYSA-N
• SMILES： BrC1(C(=O)OC)CCCC1

Computed Properties

• Exact Mass: 205.99423
• Monoisotopic Mass: 205.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 199.3±23.0 °C at 760 mmHg
• Flash Point: 74.4±22.6 °C
• PSA: 26.3
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

Methyl 1-Bromocyclopentane-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Methyl 1-Bromocyclopentane-1-carboxylate

Methyl 1-Bromocyclopentane-1-carboxylate (CAS No. 51572-54-4): An Overview

Methyl 1-Bromocyclopentane-1-carboxylate (CAS No. 51572-54-4) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which combines a brominated cyclopentane ring with a methyl ester group. The combination of these functional groups endows Methyl 1-Bromocyclopentane-1-carboxylate with a range of chemical properties that make it an invaluable reagent in various synthetic pathways.

The molecular formula of Methyl 1-Bromocyclopentane-1-carboxylate is C₇H₁₂BrO₂, and its molecular weight is approximately 208.07 g/mol. The compound exists as a colorless liquid at room temperature and has a boiling point of around 130°C at reduced pressure. Its solubility in common organic solvents such as dichloromethane, ethyl acetate, and toluene makes it highly suitable for use in laboratory-scale reactions and industrial processes.

In the realm of organic synthesis, Methyl 1-Bromocyclopentane-1-carboxylate serves as a key intermediate for the preparation of more complex molecules. The bromine atom on the cyclopentane ring can undergo various substitution and elimination reactions, making it an excellent starting material for the synthesis of cyclopentane derivatives. Recent studies have explored the use of this compound in palladium-catalyzed cross-coupling reactions, which have become increasingly important in the development of new pharmaceuticals and materials.

One notable application of Methyl 1-Bromocyclopentane-1-carboxylate is in the synthesis of bioactive compounds. For instance, researchers have utilized this compound to synthesize novel anti-inflammatory agents and anticancer drugs. The cyclopentane ring provides a rigid scaffold that can be functionalized to introduce specific pharmacophores, enhancing the biological activity and selectivity of the resulting molecules. A recent study published in the Journal of Medicinal Chemistry demonstrated the successful synthesis of a series of cyclopentane-based derivatives with potent antitumor activity against various cancer cell lines.

Beyond its applications in pharmaceutical research, Methyl 1-Bromocyclopentane-1-carboxylate has also found utility in materials science. The compound can be used as a monomer or building block for the preparation of polymers with unique properties. For example, copolymers derived from Methyl 1-Bromocyclopentane-1-carboxylate have shown promise in the development of biodegradable materials and advanced coatings. These materials exhibit excellent mechanical strength, thermal stability, and biocompatibility, making them suitable for use in medical devices and environmental applications.

The safety profile of Methyl 1-Bromocyclopentane-1-carboxylate is an important consideration for both laboratory and industrial settings. While the compound is generally considered to be stable under normal conditions, it should be handled with care to avoid exposure to skin and eyes. Proper ventilation and personal protective equipment (PPE) are recommended when working with this compound to ensure safe handling practices.

In conclusion, Methyl 1-Bromocyclopentane-1-carboxylate (CAS No. 51572-54-4) is a multifaceted organic compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure and versatile reactivity make it an essential reagent for researchers and chemists working on the development of new compounds and materials. As ongoing research continues to uncover new possibilities for this compound, its importance in various scientific fields is likely to grow even further.